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Compound of Interest

Compound Name: Midaglizole

Cat. No.: B1196117

For Researchers, Scientists, and Drug Development Professionals

Introduction

Midaglizole, chemically known as 2-[2-(4,5-dihydro-1H-imidazol-2-yl)-1-phenylethyl]pyridine
dihydrochloride sesquihydrate, is a novel pharmacological agent that has been investigated for
its potential as an oral hypoglycemic drug. Its primary mechanism of action is as a selective
alpha-2 adrenoceptor antagonist. This technical guide provides a comprehensive overview of
the known properties of midaglizole hydrochloride sesquihydrate, including its
physicochemical characteristics, mechanism of action, pharmacological effects, and relevant
experimental methodologies.

Physicochemical Properties

Quantitative physicochemical data for midaglizole hydrochloride sesquihydrate is not widely
available in publicly accessible literature. The following tables summarize the available
information and highlight areas where data is currently unavailable.
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2-[2-(4,5-dihydro-1H-imidazol-2-yl)-1-
Chemical Name phenylethyl]pyridine dihydrochloride

sesquihydrate

Molecular Formula Ci6H17Ns3 - 2HCI - 1.5H20

Molecular Weight Data not available
Melting Point Data not available
pKa Data not available

Solubility Value

Water Data not available
Ethanol Data not available
DMSO Data not available

Other Solvents

Data not available

Stability Conditions Observations

pH Data not available Data not available
Temperature Data not available Data not available
Light Data not available Data not available

Mechanism of Action

Midaglizole functions as a selective antagonist of alpha-2 adrenergic receptors. These
receptors are a key component of the sympathetic nervous system and are involved in
regulating the release of various neurotransmitters and hormones. By blocking these receptors,
midaglizole interferes with the normal feedback mechanisms that control the release of
norepinephrine and other signaling molecules. This antagonism is particularly relevant in the
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pancreas and platelets, where it modulates insulin secretion and platelet aggregation,
respectively.

Signaling Pathway of Alpha-2 Adrenoceptor Antagonism

The following diagram illustrates the general signaling pathway affected by the antagonism of
alpha-2 adrenoceptors.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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